Cas no 2034436-97-8 (6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide
• CAS No: 2034436-97-8
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.4329
• CID: 5353980
• Update Time: 2025-07-19

6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1H-indole-2-carboxamide
• 6-methoxy-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-indole-2-carboxamide
• 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide

• Inchi： 1S/C20H17N3O2S/c1-25-15-5-4-14-10-18(23-16(14)11-15)20(24)22-12-13-6-7-21-17(9-13)19-3-2-8-26-19/h2-11,23H,12H2,1H3,(H,22,24)
• InChI Key： RVOYLLYMGQHIKY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C1=C([H])C2C([H])=C([H])C(=C([H])C=2N1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• XLogP3: 3.4
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide

Exploring the Potential of 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide (CAS No. 2034436-97-8) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, the compound 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide (CAS No. 2034436-97-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This indole-2-carboxamide derivative combines a thiophene ring and a pyridine moiety, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a modulator of kinase inhibitors and GPCRs (G-protein-coupled receptors), which are hot topics in drug development today.

The molecular structure of 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide offers versatility in drug design. The presence of a methoxy group at the 6-position of the indole ring enhances its pharmacokinetic properties, while the thiophen-2-yl substitution contributes to its binding affinity. Such features align with current trends in fragment-based drug discovery (FBDD), where small molecular fragments are optimized for better efficacy. This compound’s CAS No. 2034436-97-8 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in academic and industrial research.

One of the most discussed applications of 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide is its potential in neurodegenerative disease research. Recent studies suggest that indole derivatives may interact with amyloid-beta plaques, a key target in Alzheimer’s disease. Additionally, its pyridine component has been linked to anti-inflammatory effects, making it a candidate for conditions like Parkinson’s disease. These connections to high-impact diseases explain why searches for "indole-2-carboxamide neuroprotection" have surged in platforms like Google Scholar.

Another area of interest is the compound’s potential in oncology. The thiophene and pyridine rings are common in small-molecule kinase inhibitors, which are pivotal in targeted cancer therapy. For instance, the VEGFR2 and EGFR pathways—frequently mutated in cancers—could be modulated by this scaffold. Researchers are also exploring its structure-activity relationship (SAR) to optimize selectivity and reduce off-target effects. Queries like "thiophene-pyridine hybrids in cancer" highlight the growing curiosity around this molecule.

From a synthetic chemistry perspective, 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide exemplifies advancements in heterocyclic chemistry. Its synthesis often involves Pd-catalyzed cross-coupling reactions, a staple in modern medicinal chemistry workflows. The compound’s logP and solubility profiles are also critical for drug-likeness, a metric heavily emphasized in AI-driven drug design tools like AlphaFold and Schrödinger.

In summary, 6-methoxy-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-indole-2-carboxamide (CAS No. 2034436-97-8) represents a multifaceted tool in drug discovery. Its applications span neurodegeneration, oncology, and inflammation, aligning with today’s research priorities. As the scientific community continues to unravel its mechanisms, this compound is poised to remain a focal point in precision medicine and next-generation therapeutics.